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Compound of Interest

Compound Name: 3,5-Difluorobenzoic acid-d3

Cat. No.: B12387315

This technical guide provides a comprehensive overview of 3,5-Difluorobenzoic acid-d3, a
deuterated analog of 3,5-Difluorobenzoic acid. This document is intended for researchers,
scientists, and professionals in drug development and other scientific fields who utilize
isotopically labeled compounds.

Core Molecular Data

3,5-Difluorobenzoic acid-d3 is a stable, isotopically labeled compound where three hydrogen
atoms on the benzene ring have been replaced by deuterium. This labeling is particularly useful
in metabolic studies, as a tracer, and in mass spectrometry-based quantification methods.

Property Value Source
Chemical Name 3,5-Difluorobenzoic-d3 Acid [1]

CAS Number 934397-71-4 [1]
Molecular Formula F2CeD3COOH [1]
Molecular Weight 161.12 g/mol [1]
Isotopic Enrichment >98 atom % D [1]
Appearance White to off-white solid

Storage Conditions Store at room temperature [1]
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For comparison, the properties of the unlabeled 3,5-Difluorobenzoic acid are provided below.

Property Value Source
Chemical Name 3,5-Difluorobenzoic acid [21[31[41[5]
CAS Number 455-40-3 [31[4]
Molecular Formula C7HaF20:2 [31141[5]
Molecular Weight 158.10 g/mol [31[5]
Melting Point 121-123 °C [6]
Appearance Off-white needles and chunks [6]

Experimental Protocols

Detailed experimental protocols for the synthesis of 3,5-Difluorobenzoic acid-d3 are not
readily available in the public domain. However, a general method for the synthesis of
fluorinated benzoic acids can be adapted. The following is a representative protocol for the
synthesis of a related compound, 4-amino-3,5-difluorobenzoic acid, which illustrates the
chemical principles that could be applied.

Synthesis of 4-amino-3,5-difluorobenzoic acid[7]

o Hydrolysis of the Nitrile: 4-amino-3,5-difluorobenzonitrile (14.91 g, 96.7 mmol) is treated with
1 M sodium hydroxide (480 mL).

o Reflux: The resulting solution is heated to reflux for 24 hours.

 Acidification: The reaction mixture is cooled to room temperature, and concentrated
hydrochloric acid (60 mL) is added dropwise until the solution becomes acidic (pH ~1),
leading to the precipitation of the product as a hydrochloride salt.

 Purification: The salt is then dissolved in ethyl acetate, dried over MgSOQa, filtered, and
concentrated under vacuum to yield 4-amino-3,5-difluorobenzoic acid.
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To synthesize 3,5-Difluorobenzoic acid, one could start from 3,5-difluorobenzaldehyde and
oxidize it. A general procedure for such an oxidation is as follows:

Oxidation of 3,5-Difluorobenzaldehyde to 3,5-Difluorobenzoic acid[8]

o Catalyst Preparation: Diphenyl diselenide (0.006 g, 0.02 mmol) is treated with 30% w/w
hydrogen peroxide (0.1 mL, 1 mmol) and water (0.2 mL) and stirred at room temperature
until the reaction mixture becomes colorless.

o Aldehyde Addition: 3,5-Difluorobenzaldehyde (1 mmol) is added to the mixture.
e Reaction: The reaction is stirred for 6 hours.
o Extraction: The aqueous mixture is extracted three times with ethyl acetate (3 x 20 mL).

o Work-up: The combined organic layers are dried over Na2SOa, and the solvent is evaporated
under reduced pressure to yield the product.

Conceptual Workflow

The following diagram illustrates a general workflow for the quality control and analysis of a
synthesized batch of 3,5-Difluorobenzoic acid-d3.
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Caption: Quality control workflow for 3,5-Difluorobenzoic acid-d3.

Applications and Significance

3,5-Difluorobenzoic acid and its derivatives are significant in several areas of research and
development:

» Pharmaceutical Development: The incorporation of fluorine atoms into organic molecules
can significantly alter their biological properties. 3,5-Difluorobenzoic acid serves as a key
building block in the synthesis of various pharmaceuticals, including anti-inflammatory and
analgesic drugs.[9][10] The electron-withdrawing nature of the fluorine atoms can influence
the reactivity of both the aromatic ring and the carboxylic acid group, opening up unique
synthetic pathways.[10]

e Agrochemicals: It is used in the production of herbicides and pesticides.[9]

e Materials Science: This compound is employed in the creation of specialty polymers and
resins, contributing to materials with improved thermal and chemical resistance.[9][10]

e Analytical Chemistry: It is utilized as a reagent in chromatography and spectroscopy.[9]

The deuterated form, 3,5-Difluorobenzoic acid-d3, is particularly valuable as an internal
standard in quantitative mass spectrometry assays, allowing for precise measurement of the
unlabeled compound in complex biological matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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